3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione

• IUPAC Name: 3-(diethylamino)-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C14H18N2O2/c1-3-15(4-2)12-10-13(17)16(14(12)18)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3
• InChI Key: MHTCYIZAJUFFCK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1CC(=O)N(C1=O)C2=CC=CC=C2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione (DEPPD) is a chemical compound that belongs to the class of pyrrolidinediones. It is a synthetic compound that has been widely used in scientific research due to its unique properties. DEPPD has been shown to exhibit a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione involves its ability to inhibit the activity of certain enzymes, as mentioned above. Specifically, 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione binds to the active site of these enzymes, preventing them from breaking down neurotransmitters. This leads to an increase in the concentration of neurotransmitters, which can have a variety of effects on the nervous system.
Biochemical and Physiological Effects:
3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to increase the concentration of neurotransmitters in the brain, which can have effects on mood, cognition, and behavior. 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione has also been shown to have anticonvulsant and analgesic effects, making it a potential treatment for epilepsy and pain.

Advantages and Limitations for Lab Experiments

3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione has several advantages as a tool for scientific research. It is relatively easy to synthesize, and its effects on neurotransmitter concentration can be easily measured. However, there are also limitations to its use. 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione can be toxic at high concentrations, and its effects on neurotransmitter concentration can be complex and difficult to interpret.

Future Directions

There are several future directions for the use of 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione in scientific research. One potential direction is the study of its effects on specific neurotransmitter systems, such as the dopamine system. Another potential direction is the development of new analogs of 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione that exhibit similar effects but with reduced toxicity. Overall, 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione remains a valuable tool for the study of various biological processes, and its potential applications in scientific research are vast.

Synthesis Methods

3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione can be synthesized using a variety of methods. One common method involves the reaction of diethyl malonate with phenylhydrazine in the presence of sodium ethoxide. The resulting product is then treated with acetic anhydride to yield 3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione. Another method involves the reaction of ethyl acetoacetate with phenylhydrazine in the presence of sodium ethoxide, followed by treatment with acetic anhydride.

Scientific Research Applications

3-(diethylamino)-1-phenyl-2,5-pyrrolidinedione has been widely used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition can lead to an increase in the concentration of neurotransmitters, which can have a variety of effects on the nervous system.